Cas no 80171-31-9 (Benzenepropanoic acid, alpha,4-difluoro-beta-oxo-, methyl ester (9CI))
80171-31-9 structure
Product Name:Benzenepropanoic acid, alpha,4-difluoro-beta-oxo-, methyl ester (9CI)
CAS No:80171-31-9
MF:C10H8F2O3
MW:214.165530204773
CID:985201
PubChem ID:12859025
Update Time:2025-04-20
Benzenepropanoic acid, alpha,4-difluoro-beta-oxo-, methyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoic acid, alpha,4-difluoro-beta-oxo-, methyl ester (9CI)
- methyl 2-fluoro-3-(4-fluorophenyl)-3-oxopropanoate
- DTXSID10511657
- 80171-31-9
-
- Inchi: 1S/C10H8F2O3/c1-15-10(14)8(12)9(13)6-2-4-7(11)5-3-6/h2-5,8H,1H3
- InChI Key: WFJBOZNXFLTEBP-UHFFFAOYSA-N
- SMILES: FC(C(=O)OC)C(C1C=CC(=CC=1)F)=O
Computed Properties
- Exact Mass: 214.04415044g/mol
- Monoisotopic Mass: 214.04415044g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 43.4Ų
Benzenepropanoic acid, alpha,4-difluoro-beta-oxo-, methyl ester (9CI) Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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